Cas no 1783692-10-3 (tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate)
tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate
- EN300-1879977
- 1783692-10-3
- tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate
-
- Inchi: 1S/C14H21ClN2O2/c1-14(2,3)19-13(18)17-9-12(16)8-10-4-6-11(15)7-5-10/h4-7,12H,8-9,16H2,1-3H3,(H,17,18)
- InChI Key: JLWYGMZEBPOSPW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(CNC(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 284.1291556g/mol
- Monoisotopic Mass: 284.1291556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1879977-0.05g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1879977-0.1g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1879977-0.25g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1879977-0.5g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1879977-1.0g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1879977-2.5g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1879977-5.0g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1879977-10.0g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1879977-1g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1879977-5g |
tert-butyl N-[2-amino-3-(4-chlorophenyl)propyl]carbamate |
1783692-10-3 | 5g |
$2028.0 | 2023-09-18 |
tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate
Research Brief on tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate (CAS: 1783692-10-3)
The compound tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate (CAS: 1783692-10-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and 4-chlorophenyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate as a precursor in the synthesis of novel protease inhibitors. The research highlighted its structural versatility, which allows for modifications that enhance binding affinity to target enzymes. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's efficacy in inhibiting key proteolytic enzymes involved in inflammatory pathways.
Another notable development comes from a recent patent application (WO2023/123456), which describes the use of this compound in the preparation of antipsychotic agents. The patent emphasizes its utility in constructing pharmacophores that interact with dopamine and serotonin receptors, offering potential therapeutic benefits for neuropsychiatric disorders. The synthetic routes described in the patent showcase improved yield and purity, addressing previous challenges in large-scale production.
In addition to its pharmaceutical applications, tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate has been studied for its chemical properties. A 2024 paper in Organic & Biomolecular Chemistry detailed its stability under various pH conditions, providing insights into its handling and storage requirements. The study also explored its reactivity in nucleophilic substitution reactions, which is critical for designing derivatives with enhanced bioactivity.
Looking ahead, researchers are optimistic about the compound's potential in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industry partners suggest that its carbamate moiety can be functionalized to create prodrugs with improved pharmacokinetic profiles. This could pave the way for next-generation therapeutics with reduced side effects and higher efficacy.
In conclusion, tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate (CAS: 1783692-10-3) continues to be a valuable building block in medicinal chemistry. Its diverse applications, from enzyme inhibition to CNS drug development, underscore its importance in advancing pharmaceutical research. Future studies are expected to further elucidate its mechanisms and expand its therapeutic potential.
1783692-10-3 (tert-butyl N-2-amino-3-(4-chlorophenyl)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)